Cas no 1353986-37-4 ([Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid)

• Product Name: [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid
• CAS No: 1353986-37-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 2160697
• Update Time: 2025-06-12

[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid
• 2-(Isopropyl((3-methylthiophen-2-yl)methyl)amino)acetic acid
• AM94812
• [Isopropyl-(3-methylthiophen-2-ylmethyl)amino]acetic acid

• Inchi： 1S/C11H17NO2S/c1-8(2)12(7-11(13)14)6-10-9(3)4-5-15-10/h4-5,8H,6-7H2,1-3H3,(H,13,14)
• InChI Key： CGSGNYRZSYOHPE-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CN(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Topological Polar Surface Area: 68.8

Additional information on [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid

Comprehensive Overview of [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid (CAS No. 1353986-37-4)

[Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid (CAS No. 1353986-37-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene and acetic acid moieties, exhibits promising potential in drug development, particularly in the design of novel therapeutic agents. Its molecular structure, which integrates an isopropyl group and a 3-methyl-thiophen-2-ylmethyl substituent, contributes to its distinct chemical properties and biological activity.

The growing interest in [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid is driven by its potential applications in targeting specific enzymatic pathways and receptors. Researchers are particularly intrigued by its role in modulating inflammatory responses and metabolic disorders, which are among the most pressing health concerns today. With the rise of personalized medicine, compounds like this are being explored for their ability to interact with biomarkers and signaling molecules, offering new avenues for treatment.

From a synthetic perspective, [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid is often synthesized through multi-step organic reactions, including amidation and alkylation processes. Its CAS No. 1353986-37-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's stability and solubility profile make it a viable candidate for further formulation studies, particularly in oral drug delivery systems.

In the context of green chemistry, the synthesis and application of [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid align with the global push for sustainable and environmentally friendly practices. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production. This focus on sustainability resonates with the broader scientific community's commitment to reducing the ecological footprint of chemical manufacturing.

The compound's potential extends beyond pharmaceuticals. Recent studies have investigated its utility in material science, particularly in the development of functional polymers and coatings. Its thiophene backbone, known for its electron-rich properties, makes it a valuable building block for conductive materials and sensors. This versatility underscores the importance of [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid in interdisciplinary research.

As the demand for innovative chemical entities grows, [Isopropyl-(3-methyl-thiophen-2-ylmethyl)-amino]-acetic acid stands out as a compound with significant untapped potential. Its CAS No. 1353986-37-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Future studies are expected to delve deeper into its mechanistic pathways and therapeutic applications, paving the way for breakthroughs in science and technology.